Cas no 55217-13-5 (4-Oxo-4-(2-oxo-1,2-diphenylethyl)amino-butanoic Acid)

4-Oxo-4-(2-oxo-1,2-diphenylethyl)amino-butanoic Acid is a specialized organic compound featuring a ketone and carboxylic acid functional group, along with a diphenylethylamine moiety. Its structure enables versatile reactivity, making it useful as an intermediate in synthetic organic chemistry, particularly for the preparation of pharmacologically active molecules or complex heterocycles. The presence of both carbonyl and carboxyl groups allows for selective modifications, facilitating applications in peptide coupling, amide formation, or further derivatization. The diphenylethylamine segment may contribute to chiral or steric influences in reactions. This compound is typically employed in research settings where controlled functionalization of multi-functional intermediates is required. Proper handling under inert conditions is recommended due to potential sensitivity.
4-Oxo-4-(2-oxo-1,2-diphenylethyl)amino-butanoic Acid structure
55217-13-5 structure
Product Name:4-Oxo-4-(2-oxo-1,2-diphenylethyl)amino-butanoic Acid
CAS No:55217-13-5
MF:C18H17NO4
MW:311.331885099411
CID:4739180
Update Time:2025-10-29

4-Oxo-4-(2-oxo-1,2-diphenylethyl)amino-butanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-Oxo-4-[(2-oxo-1,2-diphenylethyl)amino]-butanoic Acid
    • 4-OXO-4-[(2-OXO-1,2-DIPHENYLETHYL)AMINO]-BUTANOIC ACID(OXAPROZIN IMPURITY )
    • 4-Oxo-4-(2-oxo-1,2-diphenylethyl)amino-butanoic Acid
    • Inchi: 1S/C18H17NO4/c20-15(11-12-16(21)22)19-17(13-7-3-1-4-8-13)18(23)14-9-5-2-6-10-14/h1-10,17H,11-12H2,(H,19,20)(H,21,22)
    • InChI Key: DWTJSWZBVRWCKG-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CCC(=O)NC(C1=CC=CC=C1)C(=O)C1=CC=CC=C1

4-Oxo-4-(2-oxo-1,2-diphenylethyl)amino-butanoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
O870205-10mg
4-Oxo-4-[(2-oxo-1,2-diphenylethyl)amino]-butanoic Acid
55217-13-5
10mg
$207.00 2023-05-17
TRC
O870205-50mg
4-Oxo-4-[(2-oxo-1,2-diphenylethyl)amino]-butanoic Acid
55217-13-5
50mg
$953.00 2023-05-17
TRC
O870205-100mg
4-Oxo-4-[(2-oxo-1,2-diphenylethyl)amino]-butanoic Acid
55217-13-5
100mg
$1642.00 2023-05-17
TRC
O870205-250mg
4-Oxo-4-[(2-oxo-1,2-diphenylethyl)amino]-butanoic Acid
55217-13-5
250mg
$ 3000.00 2023-09-06

4-Oxo-4-(2-oxo-1,2-diphenylethyl)amino-butanoic Acid Related Literature

Additional information on 4-Oxo-4-(2-oxo-1,2-diphenylethyl)amino-butanoic Acid

Recent Advances in the Study of 4-Oxo-4-(2-oxo-1,2-diphenylethyl)amino-butanoic Acid (CAS: 55217-13-5)

The compound 4-Oxo-4-(2-oxo-1,2-diphenylethyl)amino-butanoic Acid (CAS: 55217-13-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biological activities, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and structural modification of 4-Oxo-4-(2-oxo-1,2-diphenylethyl)amino-butanoic Acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route that enhances yield and purity, which is critical for scaling up production for preclinical and clinical studies. The researchers utilized a combination of solid-phase synthesis and microwave-assisted techniques to achieve higher efficiency and reduced reaction times.

In terms of biological activity, recent findings have highlighted the compound's potential as an inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that 4-Oxo-4-(2-oxo-1,2-diphenylethyl)amino-butanoic Acid exhibits selective inhibition against COX-2, an enzyme implicated in inflammation and cancer. This selectivity suggests a lower risk of gastrointestinal side effects compared to non-selective COX inhibitors, positioning it as a promising candidate for further development.

Another significant advancement is the exploration of the compound's pharmacokinetic properties. Research published in European Journal of Pharmaceutical Sciences (2023) investigated its absorption, distribution, metabolism, and excretion (ADME) profiles. The study revealed favorable oral bioavailability and metabolic stability, which are essential attributes for drug development. These findings support the potential of 4-Oxo-4-(2-oxo-1,2-diphenylethyl)amino-butanoic Acid as a lead compound for oral therapeutics.

Furthermore, computational modeling and molecular docking studies have provided insights into the compound's interaction with target proteins. A recent publication in Journal of Chemical Information and Modeling (2023) utilized in silico approaches to predict binding affinities and identify potential off-target effects. These studies are invaluable for optimizing the compound's structure to enhance efficacy and minimize adverse effects.

In conclusion, the latest research on 4-Oxo-4-(2-oxo-1,2-diphenylethyl)amino-butanoic Acid (CAS: 55217-13-5) underscores its multifaceted potential in drug discovery and development. From improved synthetic methods to promising biological activities and favorable pharmacokinetic profiles, this compound represents a valuable asset in the quest for novel therapeutics. Future studies should focus on in vivo validation and translational research to bridge the gap between laboratory findings and clinical applications.

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